Cas no 1806757-82-3 (3-(Aminomethyl)-5-(difluoromethyl)-2-(trifluoromethoxy)pyridine-6-carboxaldehyde)

• Product Name: 3-(Aminomethyl)-5-(difluoromethyl)-2-(trifluoromethoxy)pyridine-6-carboxaldehyde
• CAS No: 1806757-82-3
• MF: C₉H₇F₅N₂O₂
• MW: 270.156099557877
• CID: 4844314
• Update Time: 2025-06-11

3-(Aminomethyl)-5-(difluoromethyl)-2-(trifluoromethoxy)pyridine-6-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 3-(Aminomethyl)-5-(difluoromethyl)-2-(trifluoromethoxy)pyridine-6-carboxaldehyde

• Inchi： 1S/C9H7F5N2O2/c10-7(11)5-1-4(2-15)8(16-6(5)3-17)18-9(12,13)14/h1,3,7H,2,15H2
• InChI Key： WVGVOUAWUXKNKI-UHFFFAOYSA-N
• SMILES： FC(C1=C(C=O)N=C(C(CN)=C1)OC(F)(F)F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 287
• XLogP3: 1.6
• Topological Polar Surface Area: 65.2

Additional information on 3-(Aminomethyl)-5-(difluoromethyl)-2-(trifluoromethoxy)pyridine-6-carboxaldehyde

Introduction to 3-(Aminomethyl)-5-(difluoromethyl)-2-(trifluoromethoxy)pyridine-6-carboxaldehyde (CAS No. 1806757-82-3)

3-(Aminomethyl)-5-(difluoromethyl)-2-(trifluoromethoxy)pyridine-6-carboxaldehyde (CAS No. 1806757-82-3) is a highly specialized compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential applications in the development of novel therapeutic agents. The presence of an aminomethyl group, difluoromethyl moiety, and trifluoromethoxy substituent on the pyridine ring imparts distinct chemical and biological properties, making it a valuable intermediate in the synthesis of various bioactive molecules.

The chemical structure of 3-(Aminomethyl)-5-(difluoromethyl)-2-(trifluoromethoxy)pyridine-6-carboxaldehyde is particularly noteworthy for its versatility in forming covalent bonds and participating in various chemical reactions. The aminomethyl group can serve as a reactive site for conjugation with other molecules, while the difluoromethyl and trifluoromethoxy substituents enhance the compound's lipophilicity and metabolic stability. These properties are crucial for optimizing the pharmacokinetic and pharmacodynamic profiles of potential drug candidates.

Recent studies have highlighted the importance of fluorinated compounds in drug discovery and development. Fluorine atoms, due to their unique electronic and steric properties, can significantly influence the biological activity, solubility, and metabolic stability of drug molecules. In the case of 3-(Aminomethyl)-5-(difluoromethyl)-2-(trifluoromethoxy)pyridine-6-carboxaldehyde, the presence of multiple fluorine atoms enhances its potential as a lead compound for various therapeutic applications.

One area where 3-(Aminomethyl)-5-(difluoromethyl)-2-(trifluoromethoxy)pyridine-6-carboxaldehyde has shown promise is in the development of inhibitors for specific enzymes involved in disease pathways. For instance, researchers have explored its use as an inhibitor of kinases, which are key targets in cancer therapy. The ability to modulate kinase activity through small molecule inhibitors can lead to more effective and targeted treatments with fewer side effects.

In addition to its potential as an enzyme inhibitor, 3-(Aminomethyl)-5-(difluoromethyl)-2-(trifluoromethoxy)pyridine-6-carboxaldehyde has also been investigated for its anti-inflammatory properties. Inflammation is a common underlying factor in many diseases, including autoimmune disorders and chronic conditions such as arthritis. Compounds with anti-inflammatory activity can provide significant therapeutic benefits by reducing inflammation and associated symptoms.

The synthesis of 3-(Aminomethyl)-5-(difluoromethyl)-2-(trifluoromethoxy)pyridine-6-carboxaldehyde involves a series of well-defined chemical reactions that ensure high purity and yield. Common synthetic routes include the use of transition metal-catalyzed cross-coupling reactions, such as Suzuki-Miyaura coupling, to introduce the difluoromethyl and trifluoromethoxy substituents onto the pyridine ring. The final step typically involves the formation of the aldehyde group through oxidation or other suitable methods.

The physicochemical properties of 3-(Aminomethyl)-5-(difluoromethyl)-2-(trifluoromethoxy)pyridine-6-carboxaldehyde, including its solubility, melting point, and stability under various conditions, have been extensively studied to optimize its use in pharmaceutical formulations. These properties are crucial for ensuring that the compound remains stable during storage and maintains its efficacy when administered to patients.

In preclinical studies, 3-(Aminomethyl)-5-(difluoromethyl)-2-(trifluoromethoxy)pyridine-6-carboxaldehyde has demonstrated favorable pharmacokinetic profiles, including good oral bioavailability and low toxicity. These characteristics are essential for advancing the compound into clinical trials and ultimately into clinical use. Ongoing research is focused on further optimizing its therapeutic potential through structure-activity relationship (SAR) studies and identifying synergistic combinations with other drugs.

The safety profile of 3-(Aminomethyl)-5-(difluoromethyl)-2-(trifluoromethoxy)pyridine-6-carboxaldehyde is another critical aspect being evaluated in preclinical studies. Toxicological assessments are conducted to ensure that the compound does not pose significant risks to human health when used at therapeutic doses. These studies involve both in vitro assays using cell lines and in vivo experiments using animal models to assess potential adverse effects.

In conclusion, 3-(Aminomethyl)-5-(difluoromethyl)-2-(trifluoromethoxy)pyridine-6-carboxaldehyde (CAS No. 1806757-82-3) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and favorable physicochemical properties make it an attractive candidate for further development into novel therapeutic agents. Continued research into this compound will likely uncover new avenues for its use in treating various diseases and improving patient outcomes.